Cas no 1179018-07-5 (methyl N-[(3-hydroxyphenyl)methyl]carbamate)

• Product Name: methyl N-[(3-hydroxyphenyl)methyl]carbamate
• CAS No: 1179018-07-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5320907
• Update Time: 2025-10-21

methyl N-[(3-hydroxyphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-[(3-hydroxyphenyl)methyl]carbamate

• Inchi： 1S/C9H11NO3/c1-13-9(12)10-6-7-3-2-4-8(11)5-7/h2-5,11H,6H2,1H3,(H,10,12)
• InChI Key： MUZBQPKAUVNUOJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NCC1=CC=CC(O)=C1

Additional information on methyl N-[(3-hydroxyphenyl)methyl]carbamate

Research Briefing on Methyl N-[(3-hydroxyphenyl)methyl]carbamate (CAS: 1179018-07-5): Recent Advances and Applications

Methyl N-[(3-hydroxyphenyl)methyl]carbamate (CAS: 1179018-07-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its hydroxyphenyl moiety, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and drug development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, with a focus on its pharmacokinetic properties and mechanism of action.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of methyl N-[(3-hydroxyphenyl)methyl]carbamate against several clinically relevant enzymes, including acetylcholinesterase and monoamine oxidase. The compound exhibited moderate to strong inhibition, with IC50 values ranging from 12.5 to 45.3 μM, suggesting its potential as a lead compound for neurodegenerative disease treatment. The study employed molecular docking simulations to elucidate the binding interactions, revealing that the hydroxyphenyl group plays a crucial role in forming hydrogen bonds with key amino acid residues in the enzymes' active sites.

Further research has explored the compound's potential in cancer therapy. A 2024 preclinical study demonstrated that methyl N-[(3-hydroxyphenyl)methyl]carbamate could induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. The compound showed selective cytotoxicity against breast cancer cells (MCF-7) with an EC50 of 28.7 μM, while exhibiting minimal toxicity toward normal fibroblast cells. These findings were supported by flow cytometry analysis and Western blotting, confirming the compound's ability to trigger caspase-dependent apoptosis.

The synthetic accessibility of methyl N-[(3-hydroxyphenyl)methyl]carbamate has also been a focus of recent investigations. A novel green chemistry approach published in ACS Sustainable Chemistry & Engineering (2024) described an efficient one-pot synthesis method using environmentally benign catalysts, achieving yields of up to 87% with excellent purity. This advancement addresses previous challenges in large-scale production and could facilitate further pharmacological evaluation of this compound and its derivatives.

Pharmacokinetic studies have revealed that methyl N-[(3-hydroxyphenyl)methyl]carbamate possesses favorable drug-like properties, including moderate plasma protein binding (62-68%) and acceptable metabolic stability in human liver microsomes. However, researchers note that its relatively short half-life (t1/2 = 2.3 hours in rats) may necessitate structural modifications for clinical applications. Several research groups are currently exploring prodrug strategies and formulation approaches to enhance its bioavailability.

Looking forward, methyl N-[(3-hydroxyphenyl)methyl]carbamate represents a versatile scaffold for medicinal chemistry optimization. Its dual functionality (carbamate and phenolic hydroxyl groups) provides multiple sites for structural modification, enabling the development of derivatives with improved potency and selectivity. Ongoing research is investigating its potential as a multi-targeting agent for complex diseases, with particular interest in its anti-inflammatory and neuroprotective effects. As the understanding of its molecular mechanisms deepens, this compound may pave the way for novel therapeutic interventions in various disease areas.